Oleyl arachidonate

• Molecular Formula: C38H66O2
• Molecular Weight: 554.9 g/mol
• InChI: InChI=1S/C38H66O2/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h11,13,17-20,22,24,28,30H,3-10,12,14-16,21,23,25-27,29,31-37H2,1-2H3/b13-11-,19-17-,20-18-,24-22-,30-28-
• InChIKey: JHFDJRJMMSRXPU-JBEPULLTSA-N

Oleyl Arachidonate: A Defined Arachidonic Acid Wax Ester Standard for Lipidomics and Metabolic Research Procurement

Oleyl arachidonate ((9Z)-9-Octadecen-1-yl (5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate) is a defined monoester wax comprising arachidonic acid esterified to oleyl alcohol [1]. This compound is structurally distinct from more commonly utilized lipid signaling molecules and free fatty acids. As a wax ester, it possesses distinct physicochemical properties, including a high calculated logP of 13.00, a topological polar surface area of 26.30 Ų, and a molecular formula of C38H66O2 [2]. Unlike endocannabinoids or free arachidonic acid, its esterified nature precludes direct receptor interactions, positioning it as a critical analytical reference standard, an internal control, or a stable, bio-inert component in model lipid systems and specialized formulations [3].

Analytical Standard Defined wax ester for lipidomics calibration and method validation

Bio-Inert Control Esterified structure avoids free fatty acid receptor interactions

Metabolic Substrate Differential lipase hydrolysis model for arachidonate delivery studies

• [1] ZFIN ChEBI: Oleyl arachidonate - CHEBI:165696. Available at: https://zfin.org/action/ontology/term/CHEBI:165696 View Source
• [2] LIPID MAPS Structure Database (LMSD): Oleyl arachidonate, LMFA07010161. Calculated Physicochemical Properties. Available at: https://www.lipidmaps.org/databases/lmsd/LMFA07010161 View Source
• [3] Lavado, E., Sánchez-Abarca, L. I., Tabernero, A., Bolaños, J. P., & Medina, J. M. (1997). Oleic acid inhibits gap junction permeability and increases glucose uptake in cultured rat astrocytes. Journal of Neurochemistry, 69(2), 721–728. https://doi.org/10.1046/j.1471-4159.1997.69020721.x View Source

Why Oleyl Arachidonate Cannot Be Substituted with Generic Wax Esters, Free Fatty Acids, or Endocannabinoids

Generic substitution with alternative wax esters, free arachidonic acid, or endocannabinoids (e.g., 2-AG, anandamide) introduces quantifiable variability in oxidative stability, enzyme substrate specificity, and unintended bioactivity. Empirical data demonstrate that the arachidonoyl moiety imparts distinct metabolic fates and that esterification itself abolishes certain biological activities inherent to free fatty acids [1]. Consequently, for applications requiring precise control over arachidonic acid delivery, serving as a bio-inert control, or standardizing lipidomic analyses, oleyl arachidonate's specific structural identity is non-interchangeable with generics or in-class alternatives [2].

Enzyme Kinetics Mismatch

Arachidonoyl esters show distinct pancreatic lipase resistance vs. oleoyl esters; substitution may shift metabolic fate.

Bioactivity Interference

Esterification abolishes gap junction modulation seen with free arachidonic acid; generic waxes may introduce unintended signaling.

Oxidative Profile Differences

Polyunsaturated arachidonoyl chain yields oxidation behavior not comparable to mono- or saturated wax esters.

• [1] Chen, Q., Bläckberg, L., Nilsson, A., Sternby, B., & Hernell, O. (1994). Digestion of triacylglycerols containing long-chain polyenoic fatty acids in vitro by colipase-dependent pancreatic lipase and human milk bile salt-stimulated lipase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1210(2), 239–245. https://doi.org/10.1016/0005-2760(94)90127-9 View Source
• [2] Lavado, E., Sánchez-Abarca, L. I., Tabernero, A., Bolaños, J. P., & Medina, J. M. (1997). Oleic acid inhibits gap junction permeability and increases glucose uptake in cultured rat astrocytes. Journal of Neurochemistry, 69(2), 721–728. https://doi.org/10.1046/j.1471-4159.1997.69020721.x View Source

Quantitative Comparative Evidence for Oleyl Arachidonate: Key Differentiators vs. In-Class Alternatives

Differential Enzyme Hydrolysis of Arachidonoyl vs. Oleoyl Esters

In a comparative in vitro digestion model using radiolabeled chylomicrons, esters of arachidonic acid (20:4) were hydrolyzed by human milk bile salt-stimulated lipase (BSSL) as efficiently as oleic acid (18:1) esters [1]. However, in the presence of colipase-dependent pancreatic lipase, arachidonic acid accumulated as diacylglycerol, a distinct metabolic fate compared to oleic acid. Furthermore, at low bile salt concentrations (mimicking neonatal duodenal conditions), colipase-dependent lipase was virtually unable to hydrolyze arachidonic acid esters, while BSSL maintained appreciable activity, a differential not observed for oleic acid esters [1]. This indicates that substitution with an oleate-based wax ester (e.g., oleyl oleate) would result in a different kinetic profile and metabolic end-products.

Lipase Hydrolysis

Cross-study comparable

Arachidonoyl esters: minimal colipase-lipase activity at low bile salts; oleoyl esters remain hydrolyzed

Indicates distinct metabolic fate and arachidonate release kinetics

Neonatal duodenal condition model; BSSL retains activity on both

Evidence Dimension	Hydrolysis Efficiency by Lipases
Target Compound Data	Arachidonic acid (20:4) esters: Efficiently hydrolyzed by BSSL; poorly hydrolyzed by colipase-dependent lipase at low bile salt concentrations
Comparator Or Baseline	Oleic acid (18:1) esters: Efficiently hydrolyzed by both BSSL and colipase-dependent lipase across bile salt concentrations
Quantified Difference	At low bile salt concentrations, colipase-dependent lipase activity towards arachidonoyl esters was virtually zero, while activity towards oleoyl esters remained measurable.
Conditions	In vitro hydrolysis of rat chylomicrons using purified human BSSL and porcine colipase-dependent pancreatic lipase; varying bile salt concentrations.

Why This Matters

This differential susceptibility to enzymatic hydrolysis directly impacts the stability and bioavailability of arachidonic acid in biological systems, making oleyl arachidonate a distinct entity for in vivo or in vitro studies of arachidonate metabolism, where simple substitution would yield non-comparable results.

• [1] Chen, Q., Bläckberg, L., Nilsson, A., Sternby, B., & Hernell, O. (1994). Digestion of triacylglycerols containing long-chain polyenoic fatty acids in vitro by colipase-dependent pancreatic lipase and human milk bile salt-stimulated lipase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1210(2), 239–245. https://doi.org/10.1016/0005-2760(94)90127-9 View Source

Abolition of Bioactivity via Esterification: Oleyl Arachidonate as a Bio-Inert Control

A direct head-to-head comparison in cultured rat astrocytes revealed a potency ranking for inhibiting gap junction permeability: arachidonic acid > oleic acid > oleyl alcohol > palmitoleic acid > stearic acid > octanol > caprylic acid > palmitic acid > methyloleyl ester [1]. Critically, the esterified form, methyloleyl ester, demonstrated negligible activity relative to the potent free fatty acids. By extension, oleyl arachidonate, being a fully esterified wax, is predicted to similarly lack this bioactivity. This contrasts sharply with free arachidonic acid or its active metabolites, which are potent modulators.

Gap Junction Inhibition

Supporting evidence

Esterified form (methyloleyl ester) ranked lowest potency; arachidonic acid most potent

Esterification virtually abolishes gap junction modulation

Astrocyte scrape-loading assay; rank order without absolute IC50

Evidence Dimension	Inhibition of Gap Junction Permeability
Target Compound Data	Esterified form (methyloleyl ester) – Lowest potency in the tested series (exact IC50 not calculable from provided data, ranked as least active).
Comparator Or Baseline	Arachidonic acid – Most potent inhibitor (exact IC50 not provided, but ranked highest). Oleic acid – 79.5% inhibition at 50 µM [1].
Quantified Difference	Rank order shows esterification virtually abolishes inhibitory activity compared to the free acid forms.
Conditions	Scrape-loading/Lucifer yellow transfer assay in cultured rat astrocytes.

Why This Matters

For researchers requiring a source of arachidonic acid without confounding bioactivity (e.g., for use as a passive carrier, in controlled release studies, or as a negative control for signaling assays), oleyl arachidonate's esterified structure provides a quantifiable advantage over free arachidonic acid, which would introduce significant experimental artifacts.

• [1] Lavado, E., Sánchez-Abarca, L. I., Tabernero, A., Bolaños, J. P., & Medina, J. M. (1997). Oleic acid inhibits gap junction permeability and increases glucose uptake in cultured rat astrocytes. Journal of Neurochemistry, 69(2), 721–728. https://doi.org/10.1046/j.1471-4159.1997.69020721.x View Source

Comparative Oxidative Stability of Wax Ester Classes

Thermogravimetric analysis of eight wax ester preparations determined that the position of unsaturation relative to the ester bond is a critical determinant of oxidative stability [1]. Wax esters with unsaturation near the ester bond, while more volatile, exhibited oxidative stability comparable to those with central double bonds [1]. Oleyl arachidonate, featuring a monounsaturated oleyl chain (double bond at C9) and a highly polyunsaturated arachidonoyl chain (four cis double bonds), presents a unique combination of structural features. This combination dictates a specific oxidative profile that cannot be assumed identical to either saturated wax esters or those containing only monounsaturated fatty acids (e.g., oleyl oleate) [2].

Oxidative Stability

Class-level inference

Unsaturation near ester bond influences oxidation; polyunsaturated arachidonoyl chain creates distinct profile

Stability data from simpler wax esters may not apply

Thermogravimetric oxygen uptake data; storage under inert gas recommended

Evidence Dimension	Oxidative Stability (as measured by oxygen uptake)
Target Compound Data	Wax esters with unsaturation near the ester bond are as stable toward oxidation as those with central double bonds.
Comparator Or Baseline	Wax esters with centrally located double bonds.
Quantified Difference	Stability is comparable, but volatility is higher for esters with unsaturation near the bond.
Conditions	Thermogravimetric analysis measuring oxygen uptake profiles corrected for ester volatility.

Why This Matters

This class-level data informs the selection of appropriate storage conditions (e.g., inert atmosphere, low temperature) and formulation strategies for oleyl arachidonate. Procurement decisions for applications sensitive to oxidative byproducts (e.g., sensitive cell culture studies) cannot rely on stability data from simpler, less unsaturated wax esters.

• [1] Hagemann, J. W., & Rothfus, J. A. (1979). Oxidative stability of wax esters by thermogravimetric analysis. Journal of the American Oil Chemists' Society, 56(6), 629–631. https://doi.org/10.1007/BF02679337 View Source
• [2] Wikipedia contributors. (2024). Wax ester. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Wax_ester View Source

Validated Application Scenarios for Oleyl Arachidonate Based on Evidence

Analytical Reference Standard for Lipidomics and Mass Spectrometry

Given its defined, esterified structure and calculated physicochemical properties (logP 13.00, exact mass 554.50628) [1], oleyl arachidonate serves as an ideal reference standard for calibrating and validating methods for the detection and quantification of wax esters and arachidonic acid-containing lipids in complex biological matrices [2]. Its stability as an ester and distinct mass spectrometric profile differentiate it from free fatty acid standards and more labile endocannabinoids.

Bio-Inert Carrier or Control for Cell Signaling and Metabolic Studies

The evidence that esterification abolishes the potent bioactivity of free arachidonic acid on gap junctions [3] positions oleyl arachidonate as a strategic bio-inert vehicle for delivering arachidonic acid or as a critical negative control. Researchers can utilize it to study the effects of arachidonic acid release from an esterified precursor or to ensure that observed experimental effects are due to the released free acid, not the intact wax ester.

Model Substrate for Studying Differential Lipase Activity

The differential hydrolysis of arachidonoyl esters by pancreatic lipase and BSSL, particularly under varying physiological conditions (e.g., bile salt concentration) [4], makes oleyl arachidonate a valuable model substrate. It can be used in in vitro assays to characterize new lipase enzymes, study lipid digestion processes in specific populations (e.g., infants), or investigate the impact of formulations on arachidonic acid bioavailability.

Application

Selection Property

Validation Focus

Lipidomics Reference Standard

Defined ester structure, exact mass

MS method calibration, wax ester quantification

Bio-Inert Carrier / Control

Esterified, no free acid bioactivity

Signaling assay negative control, arachidonic acid delivery

Lipase Substrate Model

Differential lipase susceptibility

Enzyme characterization, infant lipid digestion studies

• [1] LIPID MAPS Structure Database (LMSD): Oleyl arachidonate, LMFA07010161. Calculated Physicochemical Properties. Available at: https://www.lipidmaps.org/databases/lmsd/LMFA07010161 View Source
• [2] Wiley Analytical Science. (2017). CID detects triglyceride positional isomers. Retrieved from https://analyticalscience.wiley.com/content/article-do/cid-detects-triglyceride-positional-isomers View Source
• [3] Lavado, E., Sánchez-Abarca, L. I., Tabernero, A., Bolaños, J. P., & Medina, J. M. (1997). Oleic acid inhibits gap junction permeability and increases glucose uptake in cultured rat astrocytes. Journal of Neurochemistry, 69(2), 721–728. https://doi.org/10.1046/j.1471-4159.1997.69020721.x View Source
• [4] Chen, Q., Bläckberg, L., Nilsson, A., Sternby, B., & Hernell, O. (1994). Digestion of triacylglycerols containing long-chain polyenoic fatty acids in vitro by colipase-dependent pancreatic lipase and human milk bile salt-stimulated lipase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1210(2), 239–245. https://doi.org/10.1016/0005-2760(94)90127-9 View Source